Cas no 1384428-92-5 (4,5,6,7-tetrahydro-1H-indazol-6-ol)

• Product Name: 4,5,6,7-tetrahydro-1H-indazol-6-ol
• CAS No: 1384428-92-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD22196583
• CID: 4595872
• PubChem ID: 71695301
• Update Time: 2025-06-07

4,5,6,7-tetrahydro-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1H-indazol-6-ol
• Z1398461990

• MDL： MFCD22196583
• Inchi： 1S/C7H10N2O/c10-6-2-1-5-4-8-9-7(5)3-6/h4,6,10H,1-3H2,(H,8,9)
• InChI Key： MZVXLRJQSAHYNO-UHFFFAOYSA-N
• SMILES： OC1CC2=C(C=NN2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 0.3
• Topological Polar Surface Area: 48.9

Additional information on 4,5,6,7-tetrahydro-1H-indazol-6-ol

Introduction to 4,5,6,7-tetrahydro-1H-indazol-6-ol (CAS No. 1384428-92-5)

4,5,6,7-tetrahydro-1H-indazol-6-ol (CAS No. 1384428-92-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and therapeutic applications. The unique structure of 4,5,6,7-tetrahydro-1H-indazol-6-ol makes it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4,5,6,7-tetrahydro-1H-indazol-6-ol consists of a six-membered indazole ring fused with a five-membered pyrazole ring, with a hydroxyl group attached to the 6-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The compound's solubility and stability in various solvents make it suitable for both in vitro and in vivo studies.

Recent research has highlighted the potential of 4,5,6,7-tetrahydro-1H-indazol-6-ol in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that 4,5,6,7-tetrahydro-1H-indazol-6-ol can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In the context of cancer research, 4,5,6,7-tetrahydro-1H-indazol-6-ol has demonstrated promising antiproliferative effects on various cancer cell lines. Preclinical studies have reported that this compound can induce apoptosis and cell cycle arrest in cancer cells without significantly affecting normal cells. These findings suggest that 4,5,6,7-tetrahydro-1H-indazol-6-ol could be a valuable lead compound for the development of targeted cancer therapies.

Beyond cancer research, 4,5,6,7-tetrahydro-1H-indazol-6-ol has also shown potential in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of certain receptors and enzymes involved in neuroprotection and neuroinflammation. For example, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme associated with the breakdown of neurotransmitters such as dopamine and serotonin. This property makes it a candidate for the treatment of conditions like Parkinson's disease and depression.

The pharmacokinetic properties of 4,5,6,7-tetrahydro-1H-indazol-6-ol are another area of active research. Initial studies have demonstrated that this compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have shown that 4,5,6,7-tetrahydro-1H-indazol-6-ol is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include detailed evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of 4,5,6,7-tetrahydro-1H-indazol-6-ol has been optimized to ensure high yields and purity levels suitable for pharmaceutical applications. Various synthetic routes have been explored to improve the efficiency and scalability of production processes. One common approach involves the cyclization of appropriate precursors under controlled conditions to form the indazole ring system followed by selective functionalization to introduce the hydroxyl group at the 6-position.

The future prospects for 4,5,6,7-tetrahydro-1H-indazol-6-ol are promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level and identifying potential biomarkers that can be used to predict its efficacy in different patient populations. Additionally, efforts are being made to develop prodrugs or formulations that can enhance its bioavailability and therapeutic index.

In conclusion, 4，5，6，7-tetrahydro - 1 H - indazol - 6 - ol (CAS No. 1384428 - 92 - 5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer，neurodegenerative diseases，and other conditions．Further research is needed to fully realize its therapeutic potential，but early results are highly encouraging．